Cas no 1356838-13-5 (Benazeprilat Benzyl Ester (Glycine)tert-butyl Ester)

• Product name: Benazeprilat Benzyl Ester (Glycine)tert-butyl Ester
• CAS No: 1356838-13-5
• MF: C₃₃H₃₈N₂O₅
• MW: 542.66522
• CID: 1060230
• PubChem ID: 46780645

Benazeprilat Benzyl Ester (Glycine)tert-butyl Ester Chemical and Physical Properties

Names and Identifiers

• Benazeprilat Benzyl Ester (Glycine)tert-butyl Ester
• benzyl (2S)-2-[[(3S)-1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-2-oxo-4,5-dihydro-3H-1-benzazepin-3-yl]amino]-4-phenylbutanoate
• 1356838-13-5
• DTXSID30675669
• Benzyl (S)-2-(((S)-1-(2-(tert-butoxy)-2-oxoethyl)-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)amino)-4-phenylbutanoate
• Benzyl (2S)-2-{[(3S)-1-(2-tert-butoxy-2-oxoethyl)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-yl]amino}-4-phenylbutanoate

• Inchi： InChI=1S/C33H38N2O5/c1-33(2,3)40-30(36)22-35-29-17-11-10-16-26(29)19-21-27(31(35)37)34-28(20-18-24-12-6-4-7-13-24)32(38)39-23-25-14-8-5-9-15-25/h4-17,27-28,34H,18-23H2,1-3H3/t27-,28-/m0/s1
• InChI Key： RWCSKKNSVKJXAY-NSOVKSMOSA-N
• SMILES： CC(C)(C)OC(=O)CN1C2=CC=CC=C2CCC(C1=O)NC(CCC3=CC=CC=C3)C(=O)OCC4=CC=CC=C4

Computed Properties

• Exact Mass: 542.27800
• Monoisotopic Mass: 542.27807232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.94000
• LogP: 5.46640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives